![molecular formula C12H19NO4 B6260281 (2R)-1-[(tert-butoxy)carbonyl]-2-ethenylpyrrolidine-2-carboxylic acid CAS No. 873840-86-9](/img/no-structure.png)
(2R)-1-[(tert-butoxy)carbonyl]-2-ethenylpyrrolidine-2-carboxylic acid
Overview
Description
(2R)-1-[(tert-butoxy)carbonyl]-2-ethenylpyrrolidine-2-carboxylic acid, or (2R)-1-t-Butyl-2-ethenylpyrrolidine-2-carboxylic acid, is a synthetic organic compound belonging to the class of organic acids. It is a chiral molecule, with two enantiomers. It is mainly used in the synthesis of various pharmaceuticals and other compounds.
Mechanism of Action
((2R)-1-[(tert-butoxy)carbonyl]-2-ethenylpyrrolidine-2-carboxylic acid)-1-t-Butyl-2-ethenylpyrrolidine-2-carboxylic acid is a chiral molecule, meaning that it has two enantiomers. It is believed that the two enantiomers interact differently with biological molecules, and this is thought to be the mechanism of action for the compounds synthesized from ((2R)-1-[(tert-butoxy)carbonyl]-2-ethenylpyrrolidine-2-carboxylic acid)-1-t-Butyl-2-ethenylpyrrolidine-2-carboxylic acid. Specifically, the two enantiomers are thought to interact differently with receptors in the body, leading to different biological effects.
Biochemical and Physiological Effects
The exact biochemical and physiological effects of ((2R)-1-[(tert-butoxy)carbonyl]-2-ethenylpyrrolidine-2-carboxylic acid)-1-t-Butyl-2-ethenylpyrrolidine-2-carboxylic acid are still being studied. However, it is known that the compounds synthesized from ((2R)-1-[(tert-butoxy)carbonyl]-2-ethenylpyrrolidine-2-carboxylic acid)-1-t-Butyl-2-ethenylpyrrolidine-2-carboxylic acid have various effects on the body, depending on the compound. For example, some of the compounds synthesized from ((2R)-1-[(tert-butoxy)carbonyl]-2-ethenylpyrrolidine-2-carboxylic acid)-1-t-Butyl-2-ethenylpyrrolidine-2-carboxylic acid have been found to have anti-inflammatory and anti-cancer properties, while others have been found to have anti-bacterial and anti-viral properties.
Advantages and Limitations for Lab Experiments
The main advantage of using ((2R)-1-[(tert-butoxy)carbonyl]-2-ethenylpyrrolidine-2-carboxylic acid)-1-t-Butyl-2-ethenylpyrrolidine-2-carboxylic acid in laboratory experiments is that it is relatively easy to synthesize. The two-step synthesis process is straightforward, and the resulting compound is stable and can be stored for long periods of time. However, there are some limitations to using this compound in laboratory experiments. For example, it is not soluble in water, so it must be dissolved in an organic solvent before use. In addition, the two enantiomers have different biological effects, so it is important to ensure that the correct enantiomer is used in the experiment.
Future Directions
There are a number of potential future directions for research involving ((2R)-1-[(tert-butoxy)carbonyl]-2-ethenylpyrrolidine-2-carboxylic acid)-1-t-Butyl-2-ethenylpyrrolidine-2-carboxylic acid. First, further research could be done to better understand the biochemical and physiological effects of the two enantiomers. Additionally, more research could be done to develop more efficient synthesis methods for the compound. Finally, further research could be done to explore the potential applications of this compound in the treatment of various diseases and disorders.
Synthesis Methods
The most common method of synthesizing ((2R)-1-[(tert-butoxy)carbonyl]-2-ethenylpyrrolidine-2-carboxylic acid)-1-t-Butyl-2-ethenylpyrrolidine-2-carboxylic acid is through a two-step process. First, a reaction between 1-bromo-2-ethenylpyrrolidine-2-carboxylic acid and t-butyl bromide is carried out in the presence of a base, such as sodium hydroxide or potassium hydroxide, to produce the desired compound. This reaction is known as an alkylation reaction. The second step is the hydrolysis of the resulting product, which is carried out in the presence of an acid, such as hydrochloric acid or sulfuric acid. This reaction produces the desired compound in the form of an aqueous solution.
Scientific Research Applications
((2R)-1-[(tert-butoxy)carbonyl]-2-ethenylpyrrolidine-2-carboxylic acid)-1-t-Butyl-2-ethenylpyrrolidine-2-carboxylic acid has been extensively studied in scientific research. It has been used in the synthesis of various pharmaceuticals, such as antifungal agents, antibacterial agents, and antiviral agents. It has also been used in the synthesis of compounds used in the treatment of cancer, such as doxorubicin and paclitaxel. In addition, it has been used in the synthesis of compounds used in the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-1-[(tert-butoxy)carbonyl]-2-ethenylpyrrolidine-2-carboxylic acid involves the protection of the amine group, followed by the addition of the vinyl group to the pyrrolidine ring, and finally the deprotection of the amine group to yield the target compound.", "Starting Materials": [ "L-proline", "tert-butyl chloroformate", "sodium hydride", "ethyl vinyl ether", "diethyl ether", "water", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "magnesium sulfate", "methanol" ], "Reaction": [ "Step 1: Protection of the amine group", "L-proline is dissolved in diethyl ether and cooled to 0°C. Sodium hydride is added to the solution to deprotonate the amine group. Tert-butyl chloroformate is then added dropwise to the solution to protect the amine group. The reaction mixture is stirred for 2 hours at room temperature and then quenched with water.", "Step 2: Addition of the vinyl group", "The protected L-proline is dissolved in diethyl ether and cooled to 0°C. Ethyl vinyl ether is added dropwise to the solution and the reaction mixture is stirred for 2 hours at room temperature. The reaction is quenched with water and the organic layer is separated. The aqueous layer is extracted with diethyl ether and the combined organic layers are washed with water, hydrochloric acid, sodium bicarbonate, and brine. The organic layer is dried over magnesium sulfate and concentrated under reduced pressure.", "Step 3: Deprotection of the amine group", "The crude product is dissolved in methanol and hydrochloric acid is added dropwise to the solution to deprotect the amine group. The reaction mixture is stirred for 2 hours at room temperature and then neutralized with sodium bicarbonate. The product is extracted with diethyl ether and the organic layer is washed with water, sodium bicarbonate, and brine. The organic layer is dried over magnesium sulfate and concentrated under reduced pressure to yield the target compound." ] } | |
CAS RN |
873840-86-9 |
Product Name |
(2R)-1-[(tert-butoxy)carbonyl]-2-ethenylpyrrolidine-2-carboxylic acid |
Molecular Formula |
C12H19NO4 |
Molecular Weight |
241.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
